Cas no 2171182-27-5 ((3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2171182-27-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6428040
• PubChem ID: 165536902
• Update Time: 2025-08-02

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• EN300-1472724
• 2171182-27-5
• (3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-19(16-26(32)33)29-25(31)17-28(14-7-8-15-28)30-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,19,24H,2,7-9,14-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m1/s1
• InChI Key： UJKVBVNWWHJTSE-LJQANCHMSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](CC(=O)O)CCC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Latest Research Insights on (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2171182-27-5)

The compound (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2171182-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing drug delivery systems, making it a focal point for innovative drug development strategies.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers explored the role of this compound in the design of novel PROTACs targeting oncogenic proteins. The study demonstrated that the incorporation of (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid into the linker region significantly improved the stability and cellular uptake of the PROTAC molecules. This enhancement was attributed to the compound's ability to maintain conformational flexibility while resisting enzymatic degradation, a critical factor in achieving targeted protein degradation.

Another pivotal research effort, detailed in ACS Chemical Biology (2024), investigated the compound's utility in peptide-based drug delivery. The study revealed that the fluorenylmethoxycarbonyl (Fmoc) group in the molecule provided robust protection for the amino functionality during solid-phase peptide synthesis (SPPS), thereby facilitating the production of high-purity peptides. Furthermore, the hexanoic acid moiety was found to enhance the solubility and bioavailability of the resulting peptides, addressing a common challenge in peptide therapeutics.

Recent advancements in synthetic methodologies have also been reported, with a focus on optimizing the production of (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid. A study in Organic Process Research & Development (2023) introduced a scalable and cost-effective route for its synthesis, employing enantioselective catalysis to achieve high yields and excellent stereochemical purity. This development is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

In conclusion, (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2171182-27-5) represents a versatile and valuable building block in modern drug discovery. Its applications in PROTAC design, peptide synthesis, and drug delivery underscore its importance in advancing therapeutic innovations. Continued research into its mechanistic insights and synthetic optimization will likely unveil further opportunities for its use in addressing unmet medical needs.